2-(2-oxo-2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)ethyl)benzo[d]isothiazol-3(2H)-one 1,1-dioxide

• IUPAC Name: 2-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)-2-oxoethyl]-1,1-dioxo-1,2-benzothiazol-3-one
• InChI: InChI=1S/C16H18N2O6S/c19-14(17-7-5-16(6-8-17)23-9-10-24-16)11-18-15(20)12-3-1-2-4-13(12)25(18,21)22/h1-4H,5-11H2
• InChI Key: CYOLMXSEENEWPV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)C(=O)CN3C(=O)C4=CC=CC=C4S3(=O)=O
• Molecular Formula: C16H18N2O6S
• Molecular Weight: 366.4 g/mol
• CAS No.: 898915-06-5

Description

“8-Azaspiro[4.5]decane” is a compound with the molecular formula C9H17N. It is also known by other names such as “8-Aza-spiro[4.5]decane” and "Azaspirodecane".

Synthesis Analysis

A convenient synthesis of “8-oxa-2-azaspiro[4.5]decane” has been developed from commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane. This compound is promising for the production of important biologically active compounds.

Molecular Structure Analysis

The molecular weight of “8-Azaspiro[4.5]decane” is 139.24 g/mol. The InChI string representation of its structure is "InChI=1S/C9H17N/c1-2-4-9(3-1)5-7-10-8-6-9/h10H,1-8H2".

Physical and Chemical Properties Analysis

The computed properties of “8-Azaspiro[4.5]decane” include a molecular weight of 139.24 g/mol, XLogP3-AA of 2.3, Hydrogen Bond Donor Count of 1, Hydrogen Bond Acceptor Count of 1, Rotatable Bond Count of 0, Exact Mass of 139.136099547 g/mol, Monoisotopic Mass of 139.136099547 g/mol, Topological Polar Surface Area of 12 Ų, Heavy Atom Count of 10, and Formal Charge of 0.

Scientific Research Applications

• Antiviral Applications : A study by Apaydın, Ç. B., et al. (2020) discovered that certain derivatives of 1,4-dioxa-8-azaspiro[4.5]decane demonstrated strong activity against influenza A/H3N2 virus and human coronavirus 229E. These compounds, belonging to the spirothiazolidinone class, exhibited notable antiviral properties, highlighting the potential of the chemical structure for developing new antiviral drugs.

• Structural Analysis for Drug Development : In a study by Richter, A., et al. (2022), the structural characteristics of a similar compound, BTZ043, a promising antitubercular drug, were analyzed using X-ray crystallography and NMR. The findings contribute to understanding the structural features essential for the compound's medicinal effectiveness.

• Exploration of Neurological Applications : Research by Brubaker, A., & Colley, M. (1986) investigated derivatives of 1,4-dioxa-7-azaspiro[4.5]decanes for their potential as dopamine agonists. Although they did not exhibit central nervous system activity, one analog showed potent dopamine agonist activity in a specific assay, indicating potential applications in neurological research.

• Chemical Synthesis and Theoretical Studies : A study by Poor, M. A., et al. (2018) focused on the synthesis of new compounds involving 1,4-dioxa-8-azaspiro[4.5]decane. The research provided insights into the chemical synthesis process and theoretical understanding of the compounds, which is crucial for further drug development.

• Antihypertensive Activity : Caroon, J., et al. (1981), in their study, Synthesis and antihypertensive activity of a series of 8-substituted 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, explored the antihypertensive effects of derivatives of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones in rats. This study contributes to understanding the potential cardiovascular applications of these compounds.

• Anticonvulsant Properties : The study by Obniska, J., et al. (2006) investigated the anticonvulsant and neurotoxic properties of N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione derivatives. Some compounds displayed significant anticonvulsant activity, suggesting their utility in developing treatments for epilepsy.

• Anticoronavirus Activity : In the research by Apaydın, Ç. B., et al. (2019), a series of 1‐thia‐4‐azaspiro[4.5]decan‐3‐ones were synthesized and evaluated against human coronavirus and influenza virus. This study emphasizes the potential of these compounds in antiviral drug development.